Cas no 2138563-49-0 (6-methyl-1-(2-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine)

• Product Name: 6-methyl-1-(2-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine
• CAS No: 2138563-49-0
• MF: C₁₆H₁₇N₃O₄S
• MW: 347.388882398605
• CID: 6138527
• PubChem ID: 165494207
• Update Time: 2025-06-24

6-methyl-1-(2-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine Chemical and Physical Properties

Names and Identifiers

• 6-methyl-1-(2-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine
• EN300-1169964
• 2138563-49-0

• Inchi： 1S/C16H17N3O4S/c1-12-5-4-7-14-13(12)11-17-9-10-18(14)24(22,23)16-8-3-2-6-15(16)19(20)21/h2-8,17H,9-11H2,1H3
• InChI Key： DOUIADGCZOTPDJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1C2C=CC=C(C)C=2CNCC1)(=O)=O

Computed Properties

• Exact Mass: 347.09397721g/mol
• Monoisotopic Mass: 347.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 104Ų

Additional information on 6-methyl-1-(2-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine

Introduction to 6-methyl-1-(2-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine (CAS No. 2138563-49-0)

6-methyl-1-(2-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine, identified by its Chemical Abstracts Service (CAS) number 2138563-49-0, is a sophisticated organic compound belonging to the benzodiazepine class. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The presence of a methyl group at the 6-position and a 2-nitrobenzenesulfonyl moiety at the 1-position introduces distinct electronic and steric properties, making it a subject of intense research interest.

The benzodiazepine core structure is well-known for its role in modulating the gamma-aminobutyric acid (GABA) receptor system, which is central to anxiety reduction and sedative effects. However, modifications such as those seen in 6-methyl-1-(2-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine can lead to altered pharmacokinetic and pharmacodynamic profiles. These changes may enhance selectivity or prolong the duration of action, which are critical factors in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and metabolic stability of such compounds with remarkable accuracy. The 2-nitrobenzenesulfonyl group, in particular, has been studied for its potential to influence receptor interactions and metabolic pathways. Preliminary computational studies suggest that this substitution pattern may enhance binding to specific GABA receptor subtypes, potentially leading to more targeted therapeutic effects.

In vitro studies have begun to explore the pharmacological profile of 6-methyl-1-(2-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine, focusing on its interaction with key neurotransmitter systems. The nitro group's ability to engage in hydrogen bonding and π-stacking interactions with biological targets may contribute to its unique pharmacological signature. Additionally, the tetrahydro-1H-1,4-benzodiazepine ring provides a flexible scaffold that could be optimized for improved solubility and bioavailability.

The synthesis of this compound presents both challenges and opportunities for medicinal chemists. The integration of the methyl group and the 2-nitrobenzenesulfonyl moiety requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have made it possible to construct complex heterocycles more efficiently than ever before.

One of the most promising areas of research is the potential use of 6-methyl-1-(2-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine as a lead compound for drug discovery. Its unique structural features make it an attractive candidate for further derivatization to identify novel analogs with enhanced efficacy or reduced side effects. For instance, modifications to the nitro group could alter its reactivity or electronic properties, leading to compounds with tailored pharmacological profiles.

The role of computational modeling in optimizing this compound cannot be overstated. Molecular dynamics simulations have revealed insights into how different substituents influence conformational flexibility and binding affinity. These insights are being used to guide synthetic efforts toward producing derivatives with improved pharmacokinetic properties. Additionally, virtual screening techniques have identified potential bioisosteric replacements for certain functional groups that could enhance drug-like characteristics.

As interest in neuromodulatory agents continues to grow, compounds like 6-methyl-1-(2-nitrobenzenesulfonyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine are likely to play a crucial role in addressing unmet medical needs. Whether for treating anxiety disorders or exploring new therapeutic avenues in neurology and psychiatry, this compound represents a significant step forward in rational drug design. Future studies will focus on elucidating its mechanism of action and evaluating its potential in preclinical models.

The development of novel benzodiazepine derivatives also necessitates careful consideration of safety profiles. While benzodiazepines are generally well-tolerated when used appropriately， structural modifications can introduce new risks or side effects that must be thoroughly investigated. Pharmacovigilance will be essential in monitoring the long-term effects of any derivatives that enter clinical use.

In conclusion,6-methyl-1-(2-nitrobenzenesulfonyl)-2，3，4，5-tetrahydro-lH-l，4-benzodiazepine (CAS No．2138563—49—0) is a structurally complex and pharmacologically intriguing compound with significant potential in pharmaceutical research．Its unique combination of functional groups offers opportunities for designing next-generation neuromodulatory agents．With continued advances in synthetic chemistry， computational modeling，and preclinical evaluation， this compound is poised to make meaningful contributions to medicine．